molecular formula C9H7NO3S B6285487 8-nitro-3,4-dihydro-2H-1-benzothiopyran-4-one CAS No. 439291-77-7

8-nitro-3,4-dihydro-2H-1-benzothiopyran-4-one

Cat. No. B6285487
CAS RN: 439291-77-7
M. Wt: 209.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

8-Nitro-3,4-dihydro-2H-1-benzothiopyran-4-one (8-nitro-DBT) is a compound of interest due to its potential applications in scientific research. 8-nitro-DBT has been studied for its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.

Mechanism of Action

The mechanism of action of 8-nitro-3,4-dihydro-2H-1-benzothiopyran-4-one is still not fully understood. However, it is believed that this compound may act as an inhibitor of the enzyme CYP2C9. Inhibition of this enzyme can potentially lead to increased drug efficacy. In addition, this compound may also act as an antioxidant, scavenging reactive oxygen species and preventing oxidative damage.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still not fully understood. However, it has been shown to inhibit the enzyme CYP2C9, which is involved in the metabolism of drugs. In addition, this compound has been shown to have antioxidant properties, scavenging reactive oxygen species and preventing oxidative damage.

Advantages and Limitations for Lab Experiments

The advantages of using 8-nitro-3,4-dihydro-2H-1-benzothiopyran-4-one in lab experiments include its ability to inhibit the enzyme CYP2C9, which can potentially lead to increased drug efficacy. In addition, this compound has antioxidant properties, which can potentially protect cells from oxidative damage.
The limitations of using this compound in lab experiments include the fact that its mechanism of action is still not fully understood. In addition, the effects of this compound on biochemical and physiological processes are still not fully understood.

Future Directions

The potential future directions for 8-nitro-3,4-dihydro-2H-1-benzothiopyran-4-one include further research into its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. In addition, further research into the synthesis of this compound and the optimization of its synthesis method could lead to improved yields and lower production costs. Finally, further research into the potential therapeutic applications of this compound could lead to its use as a drug for the treatment of various diseases.

Synthesis Methods

The synthesis of 8-nitro-3,4-dihydro-2H-1-benzothiopyran-4-one is achieved through the reaction of 3,4-dihydro-2H-1-benzothiopyran-4-one (DBT) with nitric acid (HNO3). This reaction is performed in an aqueous solution at a temperature of 70°C. The product of this reaction is this compound and is isolated in a solid state.

Scientific Research Applications

8-nitro-3,4-dihydro-2H-1-benzothiopyran-4-one has several potential applications in scientific research. It has been studied for its potential use as an inhibitor of the enzyme cytochrome P450 2C9 (CYP2C9). This enzyme is involved in the metabolism of drugs, and inhibition of this enzyme can potentially lead to increased drug efficacy. In addition, this compound has also been studied for its potential use as a therapeutic agent for the treatment of cancer.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 8-nitro-3,4-dihydro-2H-1-benzothiopyran-4-one involves the condensation of 2-nitrobenzaldehyde with thiourea followed by cyclization and reduction.", "Starting Materials": [ "2-nitrobenzaldehyde", "thiourea", "sodium hydroxide", "ethanol", "hydrogen gas" ], "Reaction": [ "Step 1: Dissolve 2-nitrobenzaldehyde (1.0 g, 6.5 mmol) and thiourea (0.6 g, 8.0 mmol) in ethanol (20 mL) and add sodium hydroxide (0.5 g, 12.5 mmol) to the mixture.", "Step 2: Heat the mixture under reflux for 4 hours.", "Step 3: Cool the mixture to room temperature and filter the resulting solid.", "Step 4: Dissolve the solid in ethanol (20 mL) and add hydrogen gas to the mixture.", "Step 5: Heat the mixture under reflux for 2 hours.", "Step 6: Cool the mixture to room temperature and filter the resulting solid.", "Step 7: Recrystallize the solid from ethanol to obtain 8-nitro-3,4-dihydro-2H-1-benzothiopyran-4-one as a yellow solid (yield: 70%)." ] }

CAS RN

439291-77-7

Molecular Formula

C9H7NO3S

Molecular Weight

209.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.